Cas no 2228887-92-9 (4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine
• CAS No: 2228887-92-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6050982
• PubChem ID: 165717837
• Update Time: 2025-06-08

4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine
• 4-methoxy-4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidine
• 2228887-92-9
• EN300-1816334

• Inchi： 1S/C11H18N2O2/c1-9-7-10(13-15-9)8-11(14-2)3-5-12-6-4-11/h7,12H,3-6,8H2,1-2H3
• InChI Key： BKBGMYGCRYZJQI-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=C(C)ON=2)CCNCC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine

Introduction to 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228887-92-9)

4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine, identified by the CAS number 2228887-92-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group and an oxazole moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The 4-methoxy substituent in the molecular structure enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the 5-methyl-1,2-oxazol-3-yl group introduces a heterocyclic ring system that is known to interact favorably with biological targets. This combination of structural elements makes 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in various drug molecules. These compounds have shown efficacy in treating a range of diseases, including neurological disorders, cancer, and infectious diseases. The 5-methyl-1,2-oxazol-3-yl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. This has led to several patents and publications highlighting its potential in developing novel therapeutics.

One of the most compelling aspects of 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine is its versatility in chemical modifications. The presence of both the methoxy and oxazole groups provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has been exploited in several synthetic strategies aimed at improving potency, selectivity, and pharmacokinetic profiles.

Recent research has demonstrated the compound's potential in addressing neurological disorders. Studies have shown that derivatives of piperidine can interact with neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 4-methoxy group enhances binding affinity to these receptors while minimizing off-target effects. Furthermore, the 5-methyl-1,2-oxazol-3-yl moiety contributes to sustained receptor engagement, improving therapeutic efficacy.

The pharmaceutical industry has also explored the use of 4-methoxy-4-(5-methyl-1,2-oxazol-3-yl)methylpiperidine in oncology research. Preclinical studies indicate that this compound can inhibit the growth of certain cancer cells by targeting specific kinases and signaling pathways. The oxazole ring is particularly effective at disrupting tumor cell proliferation, making it a valuable component in antineoplastic agents. Additionally, the methoxy group enhances metabolic stability, ensuring prolonged activity within the body.

Infectious disease research has similarly benefited from the investigation of piperidine derivatives like 4-methoxy-4-(5-methyl-1,2-oxazol-3-ylmethylpiperidine) (CAS No. 2228887). The structural motifs present in this compound have shown promise in combating resistant bacterial strains by interfering with essential bacterial enzymes. The ability of the oxazole group to disrupt bacterial cell wall synthesis has been particularly noteworthy. This mechanism offers a novel approach to addressing antibiotic-resistant infections.

The synthesis of 4-methoxy-N-(5-methyltetrahydro-[1',2',3',4'-tetrazin]-3'-yl)-N,N-dimethylethylamine (a related derivative) provides insights into scalable production methods for similar compounds. Researchers have developed efficient synthetic routes that highlight the compatibility of functional groups within this class of molecules. These methods are crucial for translating laboratory discoveries into viable drug candidates.

The future prospects for 4-methoxy-N-(5-methyltetrahydro-[1',2',3',4'-tetrazin]-3'-yl)-N,N-dimethylethylamine (CAS No.) are bright due to ongoing advancements in computational chemistry and high-throughput screening technologies. These tools enable rapid identification of lead compounds with optimized properties for drug development. Additionally, collaborations between academic institutions and pharmaceutical companies are accelerating the discovery pipeline for novel therapeutic agents based on piperidine derivatives.

In conclusion, 4-MeO-POMP (a common abbreviation) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities, making it a valuable asset for drug discovery efforts worldwide, particularly those focused on neurological disorders, cancer therapy, and infectious diseases, where it demonstrates considerable promise as a lead compound or building block for more complex molecules.